Ethyl 2,4-diamino-4-oxobutanoate dihydrochloride

• CAS RN: 175414-76-3
• Molecular Formula: C6H14Cl2N2O3
• Molecular Weight: 233.09 g/mol
• IUPAC Name: ethyl 2,4-diamino-4-oxobutanoate;dihydrochloride
• InChI: InChI=1S/C6H12N2O3.2ClH/c1-2-11-6(10)4(7)3-5(8)9;;/h4H,2-3,7H2,1H3,(H2,8,9);2*1H
• InChI Key: COUJRFGPJWMMGC-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(CC(=O)N)N.Cl.Cl
• synonyms: DL-ASPARAGINE ETHYL ESTER DIHYDROCHLORIDE

Description

Ethyl 2,4-diamino-4-oxobutanoate dihydrochloride is a chemical compound that is commonly used in scientific research. It is a white crystalline powder that is soluble in water and has a molecular weight of 232.17 g/mol. This compound is also known as ethyl 2,4-diaminobutyrate dihydrochloride, and its chemical formula is C6H14Cl2N2O3.

Mechanism of Action

The mechanism of action of Ethyl 2,4-diamino-4-oxobutanoate dihydrochloride is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Ethyl 2,4-diamino-4-oxobutanoate dihydrochloride has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 2,4-diamino-4-oxobutanoate dihydrochloride in lab experiments include its high purity and stability, its ability to selectively inhibit the activity of certain enzymes, and its low toxicity. However, its limitations include its high cost and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are several future directions for the research and development of Ethyl 2,4-diamino-4-oxobutanoate dihydrochloride. These include the development of new drugs and therapies for various diseases, the investigation of its mechanism of action, and the exploration of its potential applications in other areas of scientific research. Additionally, further research is needed to determine the optimal dosage and administration of this compound for maximum effectiveness and safety.

Synthesis Methods

The synthesis of Ethyl 2,4-diamino-4-oxobutanoate dihydrochloride involves the reaction of ethyl acetoacetate with hydrazine hydrate, followed by the addition of sodium nitrite and hydrochloric acid. The resulting product is then purified using recrystallization to obtain the final product.

Scientific Research Applications

Ethyl 2,4-diamino-4-oxobutanoate dihydrochloride is commonly used in scientific research as a reagent for the synthesis of various compounds. It is also used in the development of new drugs and therapies for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.